![molecular formula C20H19N3O3S2 B2518693 N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(phenylsulfonyl)propanamide CAS No. 1209257-41-9](/img/structure/B2518693.png)
N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(phenylsulfonyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(phenylsulfonyl)propanamide is a useful research compound. Its molecular formula is C20H19N3O3S2 and its molecular weight is 413.51. The purity is usually 95%.
BenchChem offers high-quality N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(phenylsulfonyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(phenylsulfonyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Versatile Scaffold : Imidazo[1,2-a]pyrazine, the core structure of this compound, serves as a versatile scaffold in organic synthesis and drug development .
- Synthetic Methods : Researchers have made significant progress in developing synthetic methods for imidazo[1,2-a]pyrazines. These methods allow convenient access to this scaffold from readily available starting materials .
- Biological Activity : The compound’s multifarious biological activity has been a focal point. Its reactivity depends on the pattern and position of substitution. Scientists continue to explore its potential as a drug candidate .
- Targeting Cancer Cells : Some studies suggest that imidazo[2,1-b][1,3]thiazoles (the imidazo-thiazole moiety in the compound) exhibit promising anticancer properties. Researchers investigate their effects on cancer cell growth and apoptosis .
- Modulating Inflammation : The compound’s structural features may contribute to anti-inflammatory effects. Researchers explore its potential as an anti-inflammatory agent .
- Fighting Infections : Investigations into the antimicrobial properties of imidazo-thiazole derivatives are ongoing. Researchers assess their efficacy against bacteria, fungi, and other pathogens .
- Neurodegenerative Diseases : The compound’s structure suggests possible neuroprotective effects. Researchers study its impact on neurodegenerative conditions such as Alzheimer’s and Parkinson’s diseases .
- Diagnostic Applications : Imidazo-thiazole derivatives have been explored as molecular imaging agents. Their ability to selectively bind to specific targets makes them valuable for diagnostic purposes .
Organic Synthesis and Drug Development
Anticancer Properties
Anti-inflammatory Effects
Antimicrobial Activity
Neuroprotective Potential
Molecular Imaging Agents
properties
IUPAC Name |
3-(benzenesulfonyl)-N-[4-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O3S2/c24-19(10-13-28(25,26)17-4-2-1-3-5-17)21-16-8-6-15(7-9-16)18-14-23-11-12-27-20(23)22-18/h1-9,14H,10-13H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHAUHTAQCNHAPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=NC(=CN21)C3=CC=C(C=C3)NC(=O)CCS(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(phenylsulfonyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.